Cas no 1016-78-0 (3-Chlorobenzophenone)

• Product Name: 3-Chlorobenzophenone
• CAS No: 1016-78-0
• MF: C₁₃H₉ClO
• MW: 216.662962675095
• MDL: MFCD00009816
• CID: 40570
• PubChem ID: 87566733
• Update Time: 2025-06-09

3-Chlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• (3-Chlorophenyl)(phenyl)methanone
• (3-Chlorophenyl)phenylketone
• 3-Benzoylchlorobenzene
• 3-Chlorobenzophenone
• 3-CHLOROBENZOPHENONE FOR SYNTHESIS
• 3-ClC6H4COPh
• 4-PhCOC6H4Cl
• Benzophenone,3-chloro
• M-CHLOROBENZOPHENONE
• Benzophenone, 3-chloro-
• LABOTEST-BB LT00159867
• 3-CHLOROBENZOPHENONE 97%
• 3-Chlorobenzophenone, 98+%
• 3-CHLOROBENZOPHENONE=99.0%
• 3-Chlorobenzophenone, 99+%
• Methanone, (3-chlorophenyl)phenyl-
• (3-chlorophenyl)-phenylmethanone
• CPLWKNRPZVNELG-UHFFFAOYSA-N
• Methanone, (3-chlorophenyl)pheny-
• 3-chlorophenyl phenyl ketone
• NSC5456
• 5-chlorobenzophenone
• PubChem24414
• CPLWKNRPZVNELG-UHFFFAOYSA-
• (3-chlorophenyl)-phenyl-methanone
• SBB057312
• NSC-5456
• MFCD00009816
• C1775
• (3-Chlorophenyl)(phenyl)methanone;Benzophenone, 3-chloro-
• SY040609
• EINECS 213-809-0
• BCP32245
• FT-0615469
• NS00042137
• FT-0615470
• AS-49907
• SR-01000636354-1
• W-108906
• AC-13760
• 1016-78-0
• DTXSID70906388
• AKOS005257022
• AE-562/43459629
• NSC 5456
• CCG-46673
• (3-Chloro-phenyl)-phenyl-methanone
• Q63392389
• (3-Chlorophenyl)(phenyl)methanone #
• O10080
• SCHEMBL1133114
• InChI=1/C13H9ClO/c14-12-8-4-7-11(9-12)13(15)10-5-2-1-3-6-10/h1-9H
• (3-Chlorophenyl)phenylmethanone; (3-Chlorophenyl)(phenyl)methanone; 3-Chlorobenzophenone; 3-Chlorophenyl Phenyl Ketone; NSC 5456;

• MDL： MFCD00009816
• Inchi： 1S/C13H9ClO/c14-12-8-4-7-11(9-12)13(15)10-5-2-1-3-6-10/h1-9H
• InChI Key： CPLWKNRPZVNELG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1C=CC=CC=1)=O
• BRN： 1869822

Computed Properties

• Exact Mass: 216.03400
• Monoisotopic Mass: 216.034193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: White solid crystals
• Density: 1.1459 (rough estimate)
• Melting Point: 83°C(lit.)
• Boiling Point: 332°C(lit.)
• Flash Point: 178.3 °C
• Refractive Index: 1.5260 (estimate)
• PSA: 17.07000
• LogP: 3.57100
• Solubility: Not determined

3-Chlorobenzophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S26-S37/39-S36/37/39-S22
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3-Chlorobenzophenone

Introduction to 3-Chlorobenzophenone (CAS No. 1016-78-0)

3-Chlorobenzophenone, with the chemical formula C₁₃H₉ClO, is a versatile compound that has gained significant attention in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound, identified by the CAS number 1016-78-0, is characterized by its unique structure and properties, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 3-Chlorobenzophenone consists of a benzene ring substituted with a chlorine atom at the 3-position and a phenyl ketone group. This arrangement imparts specific chemical reactivity and physical properties that are advantageous in various applications. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

In the realm of pharmaceutical research, 3-Chlorobenzophenone has been explored for its potential as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent studies have highlighted its role in the development of anti-inflammatory agents, antimicrobial compounds, and even anticancer drugs. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported the synthesis of novel derivatives of 3-Chlorobenzophenone that exhibited potent anti-inflammatory activity, suggesting its potential in treating inflammatory diseases.

Beyond pharmaceuticals, 3-Chlorobenzophenone has found applications in materials science. Its ability to undergo various chemical reactions makes it a useful building block for the synthesis of polymers and other advanced materials. Researchers at the University of California, Berkeley, have utilized 3-Chlorobenzophenone to develop new types of functional polymers with enhanced mechanical and thermal properties. These materials have potential applications in areas such as electronics, coatings, and adhesives.

In organic synthesis, 3-Chlorobenzophenone serves as a versatile starting material for the preparation of a wide range of compounds. Its reactivity with nucleophiles and its ability to undergo electrophilic substitution reactions make it an attractive choice for synthetic chemists. A recent study published in the Tetrahedron Letters demonstrated the use of 3-Chlorobenzophenone in the synthesis of complex natural products through a series of well-defined steps. This research underscores the compound's importance in advancing synthetic methodologies.

The environmental impact of chemicals is an increasingly important consideration in their use and development. Studies on the environmental fate and toxicity of 3-Chlorobenzophenone have shown that it is relatively stable under ambient conditions but can be biodegraded under certain microbial conditions. Efforts are ongoing to develop more sustainable synthetic routes for producing this compound to minimize its environmental footprint.

In conclusion, 3-Chlorobenzophenone (CAS No. 1016-78-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties and reactivity make it an essential component in pharmaceutical research, materials science, and organic synthesis. Ongoing research continues to uncover new applications and improve our understanding of this important chemical entity.